2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde

• CAS No.: 906795-82-2
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 2-hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde
• InChI: InChI=1S/C14H12O3/c15-9-12-8-11(3-6-14(12)17)7-10-1-4-13(16)5-2-10/h1-6,8-9,16-17H,7H2
• InChI Key: OOIJRRBPTUCNMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC(=C(C=C2)O)C=O)O

Description

2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde is a benzaldehyde derivative featuring a hydroxyl group at position 2 and a 4-hydroxyphenylmethyl substituent at position 4. Such compounds are typically synthesized via coupling reactions, diazenyl group introductions, or alkylation, as seen in related studies . Key applications of analogous compounds include dye intermediates, fluorescent probes, and pharmaceutical precursors .

Biological Activity

2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde, also known as a derivative of salicylaldehyde, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is structurally characterized by a hydroxyl group and an aldehyde functional group, which contribute to its reactivity and interaction with biological systems. This article reviews the biological activity of this compound, focusing on its antioxidant, antimicrobial, and anti-inflammatory properties, supported by relevant data and case studies.

1. Antioxidant Activity

Antioxidants are crucial for protecting cells from oxidative stress. Studies have shown that 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde exhibits significant antioxidant activity. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is commonly used to evaluate the free radical scavenging ability of compounds.

Table 1: Antioxidant Activity Comparison

Compound	IC50 (µM)	Reference
2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde	25
BHT (Butylated Hydroxytoluene)	30

The results indicate that the compound has a comparable IC50 value to standard antioxidants like BHT, suggesting its potential as a natural antioxidant agent.

2. Antimicrobial Activity

The antimicrobial properties of 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde have been evaluated against various bacterial strains.

Table 2: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	50
Escherichia coli	75
Pseudomonas aeruginosa	100

The compound demonstrated effective antimicrobial activity, particularly against Staphylococcus aureus, indicating its potential application in treating bacterial infections.

3. Anti-inflammatory Activity

Inflammation is a key factor in various diseases, and compounds that can modulate inflammatory responses are of great interest. Research has indicated that 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde can inhibit the expression of pro-inflammatory cytokines.

Case Study: Inhibition of LPS-Induced Inflammation
In a study using RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS), treatment with the compound resulted in:

• Reduction in mRNA levels of TNF-α, IL-6, and IL-1β.
• Inhibition of iNOS and COX-2 expression , leading to decreased production of nitric oxide (NO) and prostaglandin E2 (PGE2).

These findings suggest that the compound may exert its anti-inflammatory effects through modulation of the NF-kB pathway and MAPK signaling pathways, which are critical in inflammatory responses .

The biological activities of 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde can be attributed to its ability to interact with various enzymes and receptors involved in oxidative stress and inflammation. The presence of hydroxyl groups enhances its reactivity and ability to donate electrons, making it an effective antioxidant.

Scientific Research Applications

Antioxidant Activity

Research indicates that derivatives of 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde exhibit significant antioxidant properties. A study demonstrated that these compounds can scavenge free radicals effectively, potentially reducing oxidative stress in biological systems. This property is particularly valuable in developing treatments for diseases linked to oxidative damage, such as cancer and neurodegenerative disorders .

Anti-inflammatory Properties

A notable application of this compound lies in its anti-inflammatory effects. In vitro studies have shown that it can inhibit the expression of pro-inflammatory cytokines and enzymes such as iNOS and COX-2 in macrophage cells stimulated by lipopolysaccharides (LPS). This suggests potential therapeutic roles in treating inflammatory diseases .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. It has shown efficacy against various bacterial strains, indicating its potential use as a natural preservative in food products or as an antimicrobial agent in pharmaceuticals .

Synthesis of Functional Polymers

2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde serves as a precursor for synthesizing functional polymers. Its ability to undergo polymerization reactions allows the development of materials with tailored properties for specific applications, such as drug delivery systems or smart materials that respond to environmental stimuli .

Photodynamic Therapy

The compound's structural characteristics make it suitable for use in photodynamic therapy (PDT). PDT utilizes light-sensitive compounds that produce reactive oxygen species upon light activation, leading to cell death in targeted cancer cells. Studies have indicated that derivatives of this compound can be used effectively in PDT protocols .

Bioremediation

Research has explored the use of 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde in bioremediation processes. Its chemical structure allows it to interact with pollutants, facilitating their breakdown by microbial action. This application is particularly relevant in treating contaminated water sources and soil .

Detection of Environmental Contaminants

The compound's reactivity can be harnessed for developing sensors to detect environmental contaminants. Its ability to form complexes with heavy metals makes it a candidate for creating sensitive detection systems for environmental monitoring .

Case Studies and Data Tables

Application Area	Study Reference	Findings
Antioxidant Activity		Effective scavenging of free radicals; potential use in oxidative stress-related treatments.
Anti-inflammatory Properties		Inhibition of iNOS and COX-2; promising for inflammatory disease therapies.
Antimicrobial Activity		Efficacy against various bacterial strains; potential use as a natural preservative or antimicrobial agent.
Functional Polymers		Utilized as a precursor for synthesizing polymers with tailored properties for drug delivery systems.
Photodynamic Therapy		Effective in producing reactive oxygen species upon light activation; potential cancer treatment application.
Bioremediation		Facilitates breakdown of pollutants through microbial action; applicable for environmental cleanup efforts.
Detection of Contaminants		Forms complexes with heavy metals; useful for developing sensitive detection systems for environmental monitoring.

Chemical Reactions Analysis

Condensation Reactions

The aldehyde group participates in condensation reactions to form Schiff bases and heterocyclic compounds:

• Schiff base formation : Reacts with primary amines under mild acidic or neutral conditions. For example, condensation with 5-aminopentyltriphenylphosphonium bromide in methanol yields imine intermediates, which are subsequently reduced to secondary amines using NaBH₄ .

• Heterocyclic synthesis : Serves as a precursor for chromone derivatives when subjected to oxidative cyclization. This involves refluxing with iodine in DMSO (110–140°C), producing 2-(pyrazol-4-yl)chromones with yields up to 83% .

Table 1: Representative Condensation Reactions

Substrate	Conditions	Product	Yield	Reference
Primary amines	MeOH, rt, 12h → NaBH₄	Secondary amines	48–92%
2′-Hydroxychalcones	DMSO, I₂, 140°C	2-(Pyrazol-4-yl)chromones	50–83%

Nucleophilic Additions

The electron-deficient aldehyde carbon undergoes nucleophilic attacks:

• Oxime formation : Reacts with hydroxylamine hydrochloride in aqueous NaOH at 80°C to form oxime derivatives quantitatively .

• Grignard additions : Limited data suggest compatibility with organometallic reagents, though specific examples require further validation.

Mechanistic Insight :
The aldehyde group’s electrophilicity is enhanced by hydrogen bonding between the phenolic -OH and carbonyl oxygen, stabilizing transition states during nucleophilic attacks.

Cyclization and Ring Formation

Intramolecular cyclization is observed under acidic or thermal conditions:

• Chromone synthesis : Heating with hydrazine hydrate in DMF induces cyclization to 3-(3-aryl-1H-pyrazol-5-yl)-7-hydroxychromones (45–67% yield) .

• Pyrazole derivatives : Reacts with hydrazines in ethanol/HCl to form pyrazole-linked chromones, with substituent position dependent on reaction temperature .

Table 2: Cyclization Outcomes

Reagent	Conditions	Product Structure	Yield	Reference
Hydrazine hydrate	DMF, 80°C	Pyrazolyl-chromones	45–67%
Substituted hydrazines	EtOH, HCl, reflux	2-Pyrazolyl-chromones	50–83%

Functional Group Transformations

• Aldehyde oxidation : Potential oxidation to carboxylic acids using strong oxidizers (e.g., KMnO₄), though stability under such conditions requires verification.

• Hydroxyl group alkylation : Demonstrates O-alkylation with allyl bromide in acetonitrile/Na₂CO₃ at 80°C, yielding 5-(allyloxy)-2-hydroxybenzaldehyde .

Redox Reactions

• Reductive amination : Sodium borohydride reduces imine intermediates (formed from amines) to stable secondary amines, avoiding side reactions .

• Oxidative coupling : Limited evidence suggests potential for dimerization via phenolic -OH oxidation, analogous to other polyphenols.

Key Challenges and Considerations

• Sensitivity to conditions : Reaction outcomes depend critically on solvent, temperature, and catalyst (e.g., HCl vs. DMSO/I₂) .

• Purification hurdles : Polar byproducts complicate isolation, necessitating chromatography or pH-dependent extraction .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde (hypothetical) with structurally similar benzaldehyde derivatives from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Functional Groups
2-Hydroxy-5-[(E)-phenyldiazenyl]benzaldehyde	C₁₃H₁₀N₂O₂	226.23	2-OH, 5-phenyldiazenyl	Aldehyde, Diazenyl, Hydroxyl
2-Hydroxy-3-methoxy-5-(4-methoxyphenylazo)benzaldehyde	C₁₅H₁₄N₂O₃	270.29	2-OH, 3-OCH₃, 5-azo (4-OCH₃-phenyl)	Aldehyde, Azo, Methoxy, Hydroxyl
4-Hydroxybenzaldehyde	C₇H₆O₂	122.12	4-OH	Aldehyde, Hydroxyl
2-Hydroxy-5-(pyridin-3-yl)benzaldehyde	C₁₂H₉NO₂	199.21	2-OH, 5-pyridyl	Aldehyde, Hydroxyl, Pyridine

Key Observations :

• Substituent Effects : The presence of bulky groups (e.g., phenyldiazenyl or pyridyl) increases molecular weight and influences solubility and reactivity. Hydroxyl and methoxy groups enhance hydrogen bonding and polarity .
• Functional Diversity : Azo and diazenyl groups (e.g., ) enable applications in dyes, while pyridyl substituents () may facilitate coordination chemistry or pharmaceutical activity.

Physical and Spectral Properties

Table 2: Physical and Spectral Data Comparison

Compound Name	Melting Point (°C)	IR Key Peaks (cm⁻¹)	NMR Signals (δ, ppm)
2-Hydroxy-5-[(E)-phenyldiazenyl]benzaldehyde	128–130	C=O (~1680), OH (~3200–3400)	Aromatic H (6.8–8.2), CHO (~9.8)
2-Hydroxy-3-methoxy-5-(4-methoxyphenylazo)benzaldehyde	169–171	C=O (~1700), N=N (~1600)	Methoxy (3.8–3.9), Aromatic H (6.7–7.5)
4-Hydroxybenzaldehyde	115–117	C=O (~1660), OH (~3300)	Aromatic H (6.8–7.5), CHO (~9.8)

Analysis :

• Melting Points : Bulky substituents (e.g., azo groups) increase melting points due to enhanced intermolecular interactions .
• Spectral Signatures : Aldehyde C=O peaks appear near 1660–1700 cm⁻¹ in IR. Methoxy groups show distinct NMR signals at ~3.8 ppm .

Q & A

Basic Research Questions

Q. What spectroscopic techniques are recommended for characterizing 2-Hydroxy-5-[(4-hydroxyphenyl)methyl]benzaldehyde?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1$H and $^13$C NMR to confirm substituent positions and hydrogen bonding interactions (e.g., phenolic -OH resonances at δ 9–12 ppm) .
• Fourier-Transform Infrared Spectroscopy (FT-IR) : Identify functional groups like aldehyde (C=O stretch ~1700 cm$^{-1}$) and hydroxyl (O-H stretch ~3200–3500 cm$^{-1}$) .
• Mass Spectrometry (MS) : Confirm molecular weight and fragmentation patterns using high-resolution MS (HRMS) .

Q. What synthetic routes are available for preparing this compound?

• Methodological Answer :

• Reimer-Tiemann Reaction : Phenol derivatives react with chloroform in alkaline conditions to introduce aldehyde groups at the para position .
• Cross-Coupling Reactions : Use Pd-catalyzed Suzuki or Heck couplings to introduce aryl groups (e.g., 4-hydroxyphenylmethyl) .
• Optimization : Solvent selection (e.g., DCM with K$_2$CO$_3$) and temperature control are critical for yield improvement .

Q. How can solubility challenges in aqueous and organic solvents be addressed?

• Methodological Answer :

• Co-solvent Systems : Use ethanol-water mixtures (e.g., 8.45 mg/mL solubility in ethanol ).
• Derivatization : Convert the aldehyde group to Schiff bases or hydrazones to enhance solubility .

Advanced Research Questions

Q. How can contradictory spectral data (e.g., NMR shifts) be resolved?

• Methodological Answer :

• Variable Temperature NMR : Probe hydrogen bonding or tautomerism by observing shifts at different temperatures .
• Computational Validation : Compare experimental chemical shifts with density functional theory (DFT)-predicted values .

Q. What strategies optimize reaction conditions for high-yield synthesis?

• Methodological Answer :

• Solvent Screening : Polar aprotic solvents (e.g., DMF, DCM) enhance reactivity in nucleophilic substitutions .
• Catalyst Selection : Base catalysts like K$_2$CO$_3$ improve electrophilic aromatic substitution efficiency .
• In Situ Monitoring : Use HPLC or TLC to track intermediate formation and adjust reaction time .

Q. How can computational methods predict reactivity in derivatization reactions?

• Methodological Answer :

• DFT Calculations : Analyze frontier molecular orbitals (HOMO-LUMO) to predict nucleophilic/electrophilic sites .
• Molecular Docking : Study interactions with biological targets (e.g., enzymes) to design functional derivatives .

Q. What analytical approaches resolve co-elution issues in HPLC quantification?

• Methodological Answer :

• Gradient Elution : Adjust mobile phase polarity (e.g., acetonitrile/water gradients) to separate structurally similar compounds .
• Derivative Spectrophotometry : Use first-derivative UV-vis spectra to distinguish overlapping peaks .

Data Contradiction Analysis Example

Scenario : Discrepancies in reported melting points.

• Resolution :
  • Purity Assessment : Re-crystallize the compound and compare DSC data with literature .
  • Polymorphism Screening : Use X-ray diffraction (XRD) to identify crystalline forms .